Cas no 3938-28-1 (3-methoxyphenyl methylcarbamate)

• Product Name: 3-methoxyphenyl methylcarbamate
• CAS No: 3938-28-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 924512
• PubChem ID: 77540
• Update Time: 2025-05-23

3-methoxyphenyl methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-methoxyphenyl methylcarbamate
• (3-methoxyphenyl) N-methylcarbamate
• phenol, 3-methoxy-, methylcarbamate
• NSC 33075
• M-METHOXYPHENYL METHYLCARBAMATE
• AI3-25853
• SCHEMBL20264521
• NSC33075
• CARBAMIC ACID, METHYL-, M-METHOXYPHENYL ESTER
• S3ZG7B2093
• InChI=1/C9H11NO3/c1-10-9(11)13-8-5-3-4-7(6-8)12-2/h3-6H,1-2H3,(H,10,11
• CHEMBL3249287
• UNII-S3ZG7B2093
• Phenol, 3-methoxy-, 1-(N-methylcarbamate)
• DTXSID00192575
• PHENOL, M-METHOXY-, METHYLCARBAMATE
• NSC-33075
• 3938-28-1
• 3-METHOXYPHENYL N-METHYLCARBAMATE

• Inchi： 1S/C9H11NO3/c1-10-9(11)13-8-5-3-4-7(6-8)12-2/h3-6H,1-2H3,(H,10,11)
• InChI Key： QHZWXMFBIJJCEB-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56

Additional information on 3-methoxyphenyl methylcarbamate

3-Methoxyphenyl Methylcarbamate: A Comprehensive Overview

3-Methoxyphenyl methylcarbamate, identified by the CAS number 3938-28-1, is a compound of significant interest in various fields of chemistry, particularly in organic synthesis and material science. This compound is characterized by its unique structure, which combines a methoxyphenyl group with a methylcarbamate moiety. The methoxyphenyl group contributes to the compound's aromatic properties, while the methylcarbamate group introduces functionalities that make it versatile for different applications.

Recent studies have highlighted the potential of 3-methoxyphenyl methylcarbamate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of polyurethanes, where its reactivity and compatibility with other monomers make it a valuable component. The compound's ability to form stable bonds under specific conditions has been extensively studied, with findings published in leading journals such as Journal of Polymer Science and Chemistry of Materials.

In addition to its material science applications, 3-methoxyphenyl methylcarbamate has shown promise in pharmaceutical research. Its structural similarity to certain bioactive compounds has led to investigations into its potential as a drug delivery agent. A 2023 study conducted by researchers at the University of California, Los Angeles (UCLA), demonstrated that this compound can enhance the solubility and bioavailability of hydrophobic drugs, making it a candidate for future drug delivery systems.

The synthesis of 3-methoxyphenyl methylcarbamate typically involves multi-step reactions, often starting from phenol derivatives. One common approach is the Friedel-Crafts acylation followed by functionalization to introduce the methylcarbamate group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing production costs and improving scalability.

The physical properties of 3-methoxyphenyl methylcarbamate are well-documented. It exists as a crystalline solid at room temperature with a melting point around 125°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, indicating its potential use in light-sensitive materials.

In terms of environmental impact, studies have shown that 3-methoxyphenyl methylcarbamate is biodegradable under specific conditions. Research published in the

The application of computational chemistry tools has significantly enhanced our understanding of 3-methoxyphenyl methylcarbamate. Molecular modeling studies have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in different chemical environments. These computational approaches have been instrumental in designing new experiments and optimizing synthesis pathways.

In conclusion, 3-methoxyphenyl methylcarbamate (CAS No: 3938-28-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in both academic and industrial settings is expected to grow significantly.